6,6-dimethyl-2-phenyl-3,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime

• IUPAC Name: (NE)-N-(6,6-dimethyl-2-phenyl-5,7-dihydro-1H-benzimidazol-4-ylidene)hydroxylamine
• InChI: InChI=1S/C15H17N3O/c1-15(2)8-11-13(12(9-15)18-19)17-14(16-11)10-6-4-3-5-7-10/h3-7,19H,8-9H2,1-2H3,(H,16,17)/b18-12+
• InChI Key: NNPDNJYQSQZKIJ-LDADJPATSA-N
• Canonical SMILES: CC1(CC2=C(C(=NO)C1)N=C(N2)C3=CC=CC=C3)C
• Isomeric SMILES: CC1(CC2=C(/C(=N/O)/C1)N=C(N2)C3=CC=CC=C3)C
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

6,6-dimethyl-2-phenyl-3,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure and its ability to interact with various biological systems, making it a promising candidate for a range of applications in the fields of medicine, biology, and chemistry.

Mechanism of Action

The mechanism of action of 6,6-dimethyl-2-phenyl-3,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime is not fully understood, but it is thought to involve the interaction of the compound with various biological targets, including enzymes and receptors. This interaction can lead to changes in the activity of these targets, which can in turn have a range of effects on biological systems.
Biochemical and Physiological Effects
Studies have shown that this compound can have a range of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which can lead to changes in the levels of certain neurotransmitters in the brain. Additionally, this compound has been shown to modulate the function of certain receptors, such as the GABA-A receptor, which can have a range of effects on neuronal activity.

Advantages and Limitations for Lab Experiments

The advantages of using 6,6-dimethyl-2-phenyl-3,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime in lab experiments include its unique chemical structure and its ability to interact with various biological targets. Additionally, this compound has been shown to have a range of effects on biological systems, making it a promising candidate for a range of applications in the fields of medicine, biology, and chemistry. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research on 6,6-dimethyl-2-phenyl-3,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime. Some possible areas of focus include:
- Further studies on the mechanism of action of this compound, including its interactions with specific biological targets and the downstream effects of these interactions.
- Exploration of the potential applications of this compound in the fields of medicine, biology, and chemistry, including its potential as a therapeutic agent for various diseases.
- Development of new synthesis methods for this compound that are more efficient and environmentally friendly.
- Investigation of the potential toxicity of this compound and the development of methods for mitigating any potential risks associated with its use in lab experiments.

Synthesis Methods

The synthesis of 6,6-dimethyl-2-phenyl-3,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime involves several steps, including the reaction of 2-phenyl-1,2,3,4-tetrahydroquinoline with dimethyl acetylenedicarboxylate, followed by the reaction of the resulting compound with hydroxylamine hydrochloride. The final product is obtained through a series of purification steps, including crystallization and recrystallization.

Scientific Research Applications

6,6-dimethyl-2-phenyl-3,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime has been studied extensively for its potential applications in scientific research. This compound has been shown to have a range of effects on biological systems, including its ability to inhibit the activity of certain enzymes and to modulate the function of certain receptors.